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Introduction

Dichlofluanid, chemically known as N-dichlorofluoromethylthio-N′, N′-dimethyl-N-

phenylsulfamide, is a broad-spectrum sulfamide fungicide.[1][2] It was developed and

introduced for its protective action against a variety of fungal pathogens in agricultural and

horticultural crops. This guide provides an in-depth technical overview of the history of its use,

mode of action, regulatory journey, and the experimental methodologies employed in its

evaluation.

Historical Development and Regulatory Status
Dichlofluanid was first developed by Bayer AG and introduced to the market in 1964 under the

trade names Euparen and Elvaron.[1] It was initially registered for use as a fungicide on plants

in 1965.[2][3][4] The use of Dichlofluanid expanded across Europe for several decades.[5]

However, its approval for use in plant protection products in the European Union was later

withdrawn.[2] The manufacturer did not seek a new registration under the EU's Directive

91/414/EWG by 2003, leading to its removal from the market for agricultural applications.[4]

While it is no longer approved for agricultural use in the EU, it has received approval as a

biocide for use in antifouling products.[4][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1670457?utm_src=pdf-interest
https://www.benchchem.com/product/b1670457?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dichlofluanid
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlofluanid
https://www.benchchem.com/product/b1670457?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dichlofluanid
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlofluanid
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/216.htm
https://de.wikipedia.org/wiki/Dichlofluanid
https://www.benchchem.com/product/b1670457?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v069pr09.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlofluanid
https://de.wikipedia.org/wiki/Dichlofluanid
https://de.wikipedia.org/wiki/Dichlofluanid
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32017R0796
https://eur-lex.europa.eu/eli/reg_impl/2017/796/oj/eng
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development & Introduction

Regulatory Status (EU)

Marketed by Bayer

Introduced as a fungicide

No new registration sought

Withdrawn for agricultural use

Approved as a biocide

Click to download full resolution via product page

Figure 1: Timeline of Dichlofluanid's History.

Agricultural Applications
Dichlofluanid was widely used to control a range of fungal diseases on various crops. Its

applications included the protection of fruits, vegetables, and ornamental plants.[1] It was also

utilized as a wood preservative.[1]
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Crop Target Pathogen/Disease

Apples, Pears
Apple Scab (Venturia inaequalis), Brown Rot,

Storage Diseases[1]

Strawberries Gray Mold (Botrytis cinerea), Leather Rot[1][5]

Grapes Downy Mildew, Botrytis[1][5]

Berries Gray Mold (Botrytis cinerea)[1]

Stone Fruits Clasterosporium spp.

Tomatoes, Cucurbits Downy Mildew

Ornamentals Fungal diseases[1]

Mode of Action
Dichlofluanid is a multi-site fungicide with protective action.[3] Its primary mode of action is the

inhibition of fungal spore germination.[3] It achieves this by binding with thiol groups, including

the tripeptide glutathione, which in turn inhibits mitochondrial respiration and lipid peroxidation

in the fungal cells.
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Figure 2: Simplified Mode of Action of Dichlofluanid.

Quantitative Data
Residue Levels from Supervised Trials
The following table summarizes residue data of Dichlofluanid and its metabolite, N', N'-

dimethyl-N-phenyl sulphamide (DMSA), from supervised trials conducted in Germany, England,
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and Finland.[5]

Crop
Pre-harvest Interval

(days)

Dichlofluanid

Residue (ppm)

DMSA Residue

(ppm)

Apples 10 - 14 0.2 - 3.2 Not determined

Strawberries 11 - 14 n.d. - 3.6 0.25 - 3.1

Raspberries 7 5.9 - 13.8 0.65 - 6.4

13 - 14 2.3 - 10.5 0.45 - 4.0

Fresh Currants 14 0.9 - 2.2 0.8 - 1.0

Grapes 40 - 50 0.7 - 10.9 0.25 - 4.4

Lettuce 14 n.d. - 0.3 0.8 - 2.5

Tomatoes 5 - 7 0.1 - 0.2 0.1 - 0.9

n.d. = not detected

Toxicological Data
Test Organism Value

LD50 (oral) Rat 500 mg/kg[4]

LD50 (transdermal) Rat 1000 mg/kg[4]

Experimental Protocols
Residue Analysis
The determination of Dichlofluanid residues in agricultural commodities typically involves

solvent extraction, cleanup, and instrumental analysis.[8][9]

1. Sample Preparation and Extraction:

A representative sample of the vegetable or fruit is homogenized.
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The homogenized sample is extracted with an organic solvent mixture, such as acetone-

ethyl acetate (1:1, v/v).[9] For some methods, acetonitrile is used.[10]

2. Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

The crude extract is cleaned up using a d-SPE method. This often involves adding a mixture

of primary secondary amine (PSA) to remove organic acids, graphitized carbon black (GCB)

to remove pigments, and anhydrous magnesium sulfate (MgSO4) to remove water.[9] The

exposure time to PSA can be a critical factor as Dichlofluanid can degrade at a basic pH.

[11]

3. Instrumental Analysis:

The final extract is analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9][10]

GC-MS: Provides high separation efficiency and accurate structural information, making it

a powerful tool for detecting Dichlofluanid residues.[8]

LC-MS/MS: Used with an electrospray ionization (ESI) source for sensitive and selective

quantification.[10]
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Figure 3: Workflow for Dichlofluanid Residue Analysis.

Toxicological Studies
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A variety of toxicological studies have been conducted to assess the safety of Dichlofluanid.

Acute Toxicity: These studies determine the lethal dose (LD50) from a single exposure. For

Dichlofluanid, oral and dermal LD50 values in rats have been established.[4]

Genotoxicity: Assays are performed to evaluate the potential for a substance to cause DNA

damage. Dichlofluanid has been tested for genotoxicity using methods such as the sister

chromatid exchange assay in Chinese hamsters.[12][13]

Chronic Toxicity: These studies involve long-term exposure to the substance to assess

potential adverse health effects. Chronic toxicity tests have been performed on various

organisms, including marine invertebrates.[14]

Efficacy Trials
Efficacy trials are essential to demonstrate that a fungicide effectively controls the target

disease under field conditions. While specific protocols for Dichlofluanid are not detailed in the

provided results, the general principles for such trials are well-established.[15]

Experimental Design: Trials are typically set up using a randomized block design to minimize

the effects of field variability.[15]

Treatments: The trials include the test product (Dichlofluanid formulation) at various

application rates, an untreated control, and often a reference product (a standard fungicide

for comparison).[15]

Application: The fungicide is applied using commercial-scale equipment to simulate real-

world usage.

Assessment: Disease incidence and severity are assessed at regular intervals after

application and compared between the different treatment groups.

Statistical Analysis: The collected data is statistically analyzed to determine if the observed

effects of the fungicide are significant.
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Figure 4: General Pesticide Development and Registration Process.

Conclusion
Dichlofluanid served as an important fungicide in agriculture for several decades, offering

broad-spectrum control of various fungal diseases. Its history reflects the typical lifecycle of a

pesticide, from development and widespread use to eventual regulatory changes leading to its

withdrawal from agricultural applications in certain regions. The scientific methodologies

developed for its analysis and evaluation continue to be relevant in the field of pesticide

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dichlofluanid - Wikipedia [en.wikipedia.org]

2. Dichlofluanid | C9H11Cl2FN2O2S2 | CID 14145 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Dichlofluanid (Ref: BAY 47531) [sitem.herts.ac.uk]

4. Dichlofluanid – Wikipedia [de.wikipedia.org]

5. 153. Dichlofluanid (FAO/PL:1969/M/17/1) [inchem.org]

6. eur-lex.europa.eu [eur-lex.europa.eu]

7. eur-lex.europa.eu [eur-lex.europa.eu]

8. Rapid Determination of Dichlofluanid Residues in Vegetables Using Dispersive-SPE
Sample Preparation Combined with Gas Chromatography–Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

9. Rapid Determination of Dichlofluanid Residues in Vegetables Using Dispersive-SPE
Sample Preparation Combined with Gas Chromatography-Mass Spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. fda.gov.tw [fda.gov.tw]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1670457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670457?utm_src=pdf-body
https://www.benchchem.com/product/b1670457?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dichlofluanid
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlofluanid
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/216.htm
https://de.wikipedia.org/wiki/Dichlofluanid
https://www.inchem.org/documents/jmpr/jmpmono/v069pr09.htm
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32017R0796
https://eur-lex.europa.eu/eli/reg_impl/2017/796/oj/eng
https://pmc.ncbi.nlm.nih.gov/articles/PMC4890451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4890451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4890451/
https://pubmed.ncbi.nlm.nih.gov/26921896/
https://pubmed.ncbi.nlm.nih.gov/26921896/
https://pubmed.ncbi.nlm.nih.gov/26921896/
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f638753951509153210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. eurl-pesticides.eu [eurl-pesticides.eu]

12. Genotoxicity of the fungicide dichlofluanid in seven assays - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. 622. Dichlofluanid (Pesticide residues in food: 1983 evaluations) [inchem.org]

14. researchgate.net [researchgate.net]

15. orgprints.org [orgprints.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the History of
Dichlofluanid Use in Agriculture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670457#history-of-dichlofluanid-use-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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